Cas no 18362-64-6 (2,6-Dimethyl-3,5-heptanedione)

2,6-Dimethyl-3,5-heptanedione Properties

Names and Identifiers

• 2,6-Dimethylheptane-3,5-dione
• 2,6-Dimethyl-3,5-heptanedione
• 2,6-dimethyl-3,5-heptadione
• 2,6-dimethyl-3,5-heptandione
• 2,6-dimethylhepta-3,5-dione
• 2,6-dimethylheptane-3,5-diketone
• 3,5-Heptanedione,2,6-dimethyl
• Diisobutyrylmethane
• EINECS 242-234-8
• Di-iso-butyrylmethane
• AKOS MSC-0384
• 2,6-dimethyl-5-heptanedione
• 2,6-Dimethyl-3,5-heptanedione,99%
• 2,6-DIMETHYL-3,5-HEPTANEDIONE 99%
• 2,6-Dimethyl-3,5-heptanedione, 98+%
• 2,6-DiMethyl-3,5-heptanedione, 99% 5GR
• 3,5-Heptanedione, 2,6-dimethyl-
• CEGGECULKVTYMM-UHFFFAOYSA-N
• SBB056494
• 6166AD
• A4059
• D2413
• ?2,6-DIMETHYL-3,5-HEPTANEDIONE
• SY010595
• SCHEMBL181668
• AS-47892
• CS-W017999
• F16709
• FT-0610686
• 2,6-dimethyl-heptane-3,5-dione
• MFCD00015040
• AKOS004115273
• NS00051645
• AMY3880
• DTXSID80879615
• 18362-64-6
• DTXCID201017624
• +Expand

• MDL： MFCD00015040
• InChIKey： CEGGECULKVTYMM-UHFFFAOYSA-N
• Inchi： 1S/C9H16O2/c1-6(2)8(10)5-9(11)7(3)4/h6-7H,5H2,1-4H3
• SMILES： O=C(C([H])([H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 156.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 156.115
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 1.82670
• PSA: 34.14000
• Refractive Index: 1.4575-1.4595
• Water Partition Coefficient: Slightly Soluble in water. (3.9 g/L) (25°C)
• Boiling Point: 80°C/16mmHg(lit.)
• Flash Point: 75.8±16.8 ºC,
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• Color/Form: liquid
• Solubility: Uncertain
• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),

2,6-Dimethyl-3,5-heptanedione Security Information

• Symbol: GHS02 GHS07
• Safety Term：3
• Safety Instruction： S37/39-S26
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1224
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P210,P241,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

2,6-Dimethyl-3,5-heptanedione Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds